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Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of methyl linolelaidate, a common fatty acid
methyl ester used in various research applications. While generally considered to have low
toxicity, adherence to established protocols is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Immediate Safety and Handling

Before initiating any disposal procedure, it is essential to be familiar with the immediate safety
precautions associated with methyl linolelaidate. While not classified as a hazardous
substance under OSHA 29 CFR 1910.1200 or the Globally Harmonized System (GHS), good
laboratory practice dictates careful handling.[1][2]

Personal Protective Equipment (PPE):
» Eye Protection: Wear safety glasses with side shields or goggles.

e Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber, butyl rubber,
or natural rubber).[3]

» Skin and Body Protection: A standard laboratory coat is recommended.
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In the event of a spill, immediately remove all sources of ignition, ensure adequate ventilation,
and absorb the substance with an inert material such as sand, diatomite, or universal binders.
[1][2] The collected material should then be placed in a sealed container for disposal.

Step-by-Step Disposal Protocol

The disposal of methyl linolelaidate should always be in accordance with local, state, and
federal regulations.[1][4] The following steps provide a general framework for proper disposal:

Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS)
office is the primary resource for specific disposal protocols. They will be familiar with local
and state regulations and can provide guidance on waste stream management.

Waste Characterization: While methyl linolelaidate itself is generally not considered
hazardous waste, it is crucial to determine if it has been mixed with any solvents or other
hazardous materials. If it is a component of a mixed waste, it must be disposed of according
to the most hazardous component in the mixture.

Containerization and Labeling:
o Place the waste methyl linolelaidate in a chemically compatible, leak-proof container.

o Clearly label the container with "Waste Methyl Linolelaidate” and include any other
components if it is a mixed waste. Ensure the label is legible and securely attached.

Storage: Store the sealed waste container in a designated, well-ventilated waste
accumulation area, away from incompatible materials.

Arrange for Pickup and Disposal: Contact your institution's EHS office or a licensed chemical
waste disposal contractor to arrange for the pickup and final disposal of the waste. Common
disposal methods include incineration at an approved facility.[1] Do not pour methyl
linolelaidate down the drain or dispose of it with regular trash unless explicitly permitted for
very small quantities by your local regulations and institutional policies.[2][5][6]

Summary of Hazard and Physical Data

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://datasheets.scbt.com/sc-215356.pdf
https://www.agilent.com/cs/library/msds/FLPK-001Q_NAEnglish.pdf
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://datasheets.scbt.com/sc-215356.pdf
https://www.gls.co.jp/sds/1021-58220_eng.pdf
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://datasheets.scbt.com/sc-215356.pdf
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/FLPK-001Q_NAEnglish.pdf
https://www.carlroth.com/medias/SDB-8669-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxNTJ8YXBwbGljYXRpb24vcGRmfGFETTBMMmhtTVM4NU1UYzRPVEk1T0RnNU16RXdMMU5FUWw4NE5qWTVYMGRDWDBWT0xuQmtaZ3w4OWVkNTM3Y2YzYzc0ZDkwZjlkYjRhZjBjNTljOGZlMmNmMmNhNTdkNDcxNWRhZWNjYjVmNzEwNjNmMmFmMTAw
https://www.carlroth.com/medias/SDB-8761-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1MTZ8YXBwbGljYXRpb24vcGRmfGFETXpMMmd3WXk4NU1UYzRPVE0xTkRreU5qTTRMMU5FUWw4NE56WXhYMDFVWDBWT0xuQmtaZ3w0NDBmZDliMWYyMTIwYzM5ZTk5NTM5MWExODExMmI1ZWIwZTExYjI3YTA4NzBhZWFhMjNiNWVmZDIxOTM3OTAz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

For quick reference, the following table summarizes key quantitative data for methyl
linolelaidate.

Property Value Source(s)
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [2]
HMIS-Ratings Health: O, Fire: O, Reactivity: 0 [2]
Flash Point >200°C/>392°F [3]
Water Solubility Insoluble [3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
linolelaidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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